Cas no 894015-69-1 (N'-(4-ethylphenyl)-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide)

• Product Name: N'-(4-ethylphenyl)-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide
• CAS No: 894015-69-1
• MF: C₂₃H₂₅N₃O₃S
• MW: 423.527904272079
• CID: 5515329
• Update Time: 2025-07-09

N'-(4-ethylphenyl)-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-ethylphenyl)-N-[2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]oxamide
• N'-(4-ethylphenyl)-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide

• Inchi： 1S/C23H25N3O3S/c1-4-16-5-9-18(10-6-16)26-22(28)21(27)24-14-13-20-15(2)25-23(30-20)17-7-11-19(29-3)12-8-17/h5-12H,4,13-14H2,1-3H3,(H,24,27)(H,26,28)
• InChI Key： JWUVYJXWXWMXNY-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(OC)C=C2)=NC=1C)(=O)C(NC1=CC=C(CC)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-ethylphenyl)-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide

N'-(4-Ethylphenyl)-N-{2-[2-(4-Methoxyphenyl)-4-Methyl-1,3-Thiazol-5-Yl]Ethyl}Ethanediamide: A Comprehensive Overview

The compound CAS No 894015-69-1, also known as N'-(4-Ethylphenyl)-N-{2-[2-(4-Methoxyphenyl)-4-Methyl-1,3-Thiazol-5-Yl]Ethyl}Ethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and synthetic versatility. The structure of this molecule incorporates a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, along with substituents such as ethoxy and methoxy groups that contribute to its unique chemical properties.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The presence of the thiazole ring in this compound makes it a promising candidate for exploring its potential in these therapeutic areas. Additionally, the ethanediamide functional group attached to the molecule suggests its potential role as a ligand in metalloenzyme inhibition or as a component in peptide synthesis.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and possibly coupling reactions to introduce the various substituents. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has been reported to enhance the efficiency and yield of such compounds. Researchers have also explored the stereochemical aspects of this molecule, emphasizing the importance of controlling regioselectivity during its formation.

In terms of pharmacokinetics, studies on similar thiazole derivatives have shown favorable absorption profiles and moderate bioavailability when administered orally. This suggests that N'-(4-Ethylphenyl)-N-{2-[2-(4-Methoxyphenyl)-4-Methyl-1,3-Thiazol-5-Yl]Ethyl}Ethanediamide could be optimized for drug delivery systems that enhance its solubility and stability. Furthermore, computational modeling studies have been conducted to predict its binding affinity to various protein targets, providing valuable insights into its potential therapeutic applications.

The application of this compound extends beyond pharmacology. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the construction of bioactive molecules with complex architectures. The incorporation of electron-donating groups like methoxy and ethoxy substituents enhances the molecule's reactivity in certain reaction conditions, making it a versatile building block for further chemical transformations.

Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Researchers are increasingly focusing on environmentally friendly methods to synthesize such molecules, reducing waste and improving sustainability. For instance, solvent-free reactions or the use of biodegradable catalysts are being explored to produce this compound more efficiently while minimizing environmental impact.

In conclusion, CAS No 894015-69-1 represents a significant advancement in the field of organic chemistry due to its structural complexity and diverse functional groups. Its potential applications span across drug discovery, material science, and synthetic chemistry. As research continues to uncover new properties and functions of this compound, it is likely to play an increasingly important role in both academic and industrial settings.